![molecular formula C11H10FNO4S B2543032 4-(4-Fluorobenzyl)-1lambda6,4-thiazinane-1,1,3,5-tetraone CAS No. 344264-17-1](/img/structure/B2543032.png)
4-(4-Fluorobenzyl)-1lambda6,4-thiazinane-1,1,3,5-tetraone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Fluorobenzyl compounds are a class of organic compounds containing a benzyl group attached to a fluorine atom . They are used as building blocks in organic synthesis .
Chemical Reactions Analysis
4-Fluorobenzyl compounds are known to undergo various chemical reactions. For example, 4-Fluorobenzyl cyanide, featuring steric hindrance and a weak Lewis basic center, is designed to construct a bulky coordination structure with Li+, weakening ion–dipole interaction (Li+ –solvents) but promoting coulombic attraction (Li+ –anions) at a normal Li salt concentration .Scientific Research Applications
- Anticancer Agents : Researchers explore the potential of this compound as an anticancer agent due to its structural resemblance to thiazolidinediones (TZDs), which have shown antitumor activity. Further studies could elucidate its mechanism of action and efficacy against specific cancer types .
- Antimicrobial Properties : Investigating its antibacterial and antifungal effects could lead to novel therapeutic agents. The presence of the thiazinane ring may enhance its bioactivity .
- Organic Semiconductors : The π-conjugated system in the compound suggests its potential as an organic semiconductor. Researchers can explore its use in organic field-effect transistors (OFETs) or organic photovoltaics (OPVs) .
- Electrolyte Additives : The steric hindrance and weak Lewis basic center of 4-fluorobenzyl cyanide (FBCN), a related compound, contribute to less coordinated solvents for FBCN-based electrolytes. These properties could be harnessed for improved lithium-ion battery performance .
- Starting Reagent : 4-Fluorobenzyl bromide, a derivative, serves as a versatile fluorobenzene starting reagent. It has been used in the synthesis of various compounds, including indoles and adenine derivatives .
- Li⁺ Solvation : FBCN, with its bulky coordination structure, interacts with Li⁺ ions in confined spaces. Researchers investigate its impact on ion–dipole interactions and coulombic attraction in electrolytes .
- Metabolism and Toxicity : Understanding the metabolic pathways and potential toxicity of this compound is crucial for drug safety assessments. Researchers can explore its biotransformation and potential adverse effects .
Medicinal Chemistry and Drug Development
Materials Science and Organic Electronics
Electrochemistry and Energy Storage
Chemical Synthesis and Reagents
Coordination Chemistry and Solvation Studies
Pharmacology and Toxicology
Safety and Hazards
properties
IUPAC Name |
4-[(4-fluorophenyl)methyl]-1,1-dioxo-1,4-thiazinane-3,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FNO4S/c12-9-3-1-8(2-4-9)5-13-10(14)6-18(16,17)7-11(13)15/h1-4H,5-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XANPYPUSTJQJSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(=O)CS1(=O)=O)CC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Fluorobenzyl)-1lambda6,4-thiazinane-1,1,3,5-tetraone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.